Cas no 2649058-92-2 ((chlorosulfonyl)imino(methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone)

(chlorosulfonyl)imino(methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone structure
2649058-92-2 structure
Product Name:(chlorosulfonyl)imino(methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
CAS No:2649058-92-2
MF:C9H9ClN4O3S2
MW:320.775757551193
MDL:MFCD30345474
CID:5237606
PubChem ID:165862703
Update Time:2025-07-01

(chlorosulfonyl)imino(methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

    • Sulfamoyl chloride, N-[methyloxido(4-phenyl-4H-1,2,4-triazol-3-yl)-λ4-sulfanylidene]-
    • 2649058-92-2
    • [(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
    • EN300-314988
    • (chlorosulfonyl)imino(methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
    • MDL: MFCD30345474
    • Inchi: 1S/C9H9ClN4O3S2/c1-18(15,13-19(10,16)17)9-12-11-7-14(9)8-5-3-2-4-6-8/h2-7H,1H3
    • InChI Key: AYTMISCGHBDLHL-UHFFFAOYSA-N
    • SMILES: ClS(N=S(C)(C1=NN=CN1C1C=CC=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 319.9804602g/mol
  • Monoisotopic Mass: 319.9804602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.62±0.1 g/cm3(Predicted)
  • Boiling Point: 545.8±33.0 °C(Predicted)

(chlorosulfonyl)imino(methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-314988-0.05g
[(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
2649058-92-2 95.0%
0.05g
$660.0 2025-03-19
Enamine
EN300-314988-0.1g
[(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
2649058-92-2 95.0%
0.1g
$691.0 2025-03-19
Enamine
EN300-314988-0.25g
[(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
2649058-92-2 95.0%
0.25g
$723.0 2025-03-19
Enamine
EN300-314988-0.5g
[(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
2649058-92-2 95.0%
0.5g
$754.0 2025-03-19
Enamine
EN300-314988-1.0g
[(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
2649058-92-2 95.0%
1.0g
$785.0 2025-03-19
Enamine
EN300-314988-2.5g
[(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
2649058-92-2 95.0%
2.5g
$1539.0 2025-03-19
Enamine
EN300-314988-5.0g
[(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
2649058-92-2 95.0%
5.0g
$2277.0 2025-03-19
Enamine
EN300-314988-10.0g
[(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
2649058-92-2 95.0%
10.0g
$3376.0 2025-03-19
Enamine
EN300-314988-1g
[(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
2649058-92-2
1g
$785.0 2023-09-05
Enamine
EN300-314988-5g
[(chlorosulfonyl)imino](methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
2649058-92-2
5g
$2277.0 2023-09-05

Additional information on (chlorosulfonyl)imino(methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone

Introduction to (Chlorosulfonyl)imino(methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone and Its Significance in Modern Chemical Biology

The compound with the CAS number 2649058-92-2 and the product name (chlorosulfonyl)imino(methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone represents a fascinating intersection of synthetic chemistry and biological activity. This intricate molecular structure, featuring a chlorosulfonyl group and a 4H-1,2,4-triazol-3-yl moiety, has garnered attention in recent years due to its potential applications in pharmaceutical research and drug development.

In the realm of chemical biology, the strategic placement of functional groups can significantly influence the biological activity of a compound. The presence of a chlorosulfonyl group often imparts electrophilic properties, making it a valuable tool for further derivatization and the creation of more complex molecules. Meanwhile, the 4H-1,2,4-triazol-3-yl ring system is known for its stability and versatility in medicinal chemistry.

The compound's unique structure has led to its exploration in various therapeutic areas. One of the most promising applications is in the development of small-molecule inhibitors targeting specific biological pathways. Recent studies have highlighted its potential as a lead compound in the inhibition of enzymes involved in inflammatory responses. The combination of the chlorosulfonyl group and the 4H-1,2,4-triazol-3-yl moiety may facilitate interactions with key residues in the enzyme's active site, thereby modulating its activity.

Moreover, the lambda6-sulfanone moiety adds an additional layer of complexity to this molecule. Sulfanones have been extensively studied for their antimicrobial and anti-inflammatory properties. The incorporation of this group into the molecular framework could enhance the compound's bioactivity by improving its solubility and binding affinity to biological targets.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework. The precision required in these reactions underscores the importance of high-quality starting materials and well-established protocols.

In terms of biological evaluation, preclinical studies have demonstrated that derivatives of this class exhibit significant promise. For instance, modifications to the (chlorosulfonyl)imino(methyl) portion have shown enhanced potency against certain inflammatory cytokines. These findings are particularly exciting as they pave the way for further optimization towards therapeutic agents.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets at the atomic level. By simulating these interactions, researchers can gain insights into potential binding modes and optimize lead compounds before moving into costly wet-lab experiments.

The integration of machine learning algorithms has further accelerated the discovery process. These algorithms can analyze vast datasets to identify patterns that might not be apparent through traditional experimental methods. By leveraging machine learning, scientists can predict novel derivatives with enhanced bioactivity more efficiently than ever before.

Ethical considerations are also paramount in modern drug discovery. Ensuring that research is conducted responsibly and with minimal environmental impact is crucial. Green chemistry principles are increasingly being adopted to develop synthetic routes that are more sustainable and less resource-intensive.

The future directions for research on this compound are multifaceted. Further exploration into its mechanism of action will be essential to fully understand its therapeutic potential. Additionally, investigating its interactions with other biological pathways could uncover new applications beyond its initial intended use.

In conclusion, (Chlorosulfonyl)imino(methyl)(4-phenyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone exemplifies how innovative molecular design can lead to significant advancements in chemical biology. Its unique structure and promising biological activity make it a valuable asset in ongoing efforts to develop novel therapeutic agents. As research continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of today's most pressing medical challenges.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited